Cas no 2229128-65-6 (5-(2-phenoxyethyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-phenoxyethyl)-1H-imidazol-2-amine
• CAS No: 2229128-65-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5764770
• PubChem ID: 165852222
• Update Time: 2025-05-27

5-(2-phenoxyethyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2006625
• 5-(2-phenoxyethyl)-1H-imidazol-2-amine
• 2229128-65-6

• Inchi： 1S/C11H13N3O/c12-11-13-8-9(14-11)6-7-15-10-4-2-1-3-5-10/h1-5,8H,6-7H2,(H3,12,13,14)
• InChI Key： FFQMWYRHMHFMMN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCC1=CN=C(N)N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-(2-phenoxyethyl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-phenoxyethyl)-1H-imidazol-2-amine (CAS No. 2229128-65-6)

In the realm of organic chemistry and pharmaceutical research, 5-(2-phenoxyethyl)-1H-imidazol-2-amine (CAS No. 2229128-65-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its imidazole core and phenoxyethyl side chain, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and stability under various conditions.

The imidazole ring, a hallmark of this compound, is a five-membered heterocycle containing two nitrogen atoms. This structure is prevalent in many biologically active molecules, making 5-(2-phenoxyethyl)-1H-imidazol-2-amine a valuable intermediate in the development of pharmaceuticals and agrochemicals. Its phenoxyethyl moiety further enhances its lipophilicity, which can influence bioavailability and membrane permeability—a critical factor in drug design. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be used to train machine learning models for predicting novel bioactive molecules.

From a synthetic perspective, CAS No. 2229128-65-6 is often utilized in multicomponent reactions (MCRs), which are efficient for constructing diverse molecular libraries. This aligns with the growing demand for green chemistry practices, as MCRs minimize waste and reduce the need for hazardous reagents. The compound’s amine functionality also makes it a candidate for catalysis and polymer chemistry, where it can act as a ligand or a cross-linking agent. These applications are particularly relevant in industries focused on sustainable materials and renewable energy.

In the context of user-searched queries, topics like "imidazole derivatives in medicine" and "applications of phenoxyethyl compounds" frequently appear in scientific databases. This reflects the compound’s relevance to current research hotspots, such as antibiotic resistance and targeted cancer therapies. For instance, imidazole-based compounds are being explored for their antimicrobial and anti-inflammatory properties, which could address global health challenges. Additionally, the phenoxyethyl group’s role in enhancing drug delivery systems is a recurring theme in nanotechnology discussions.

Another area of interest is the compound’s potential in central nervous system (CNS) drug development. The blood-brain barrier (BBB) penetration capabilities of 5-(2-phenoxyethyl)-1H-imidazol-2-amine derivatives are under investigation, particularly for treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. This aligns with the surge in public interest around brain health and cognitive enhancers, as evidenced by search engine trends. Furthermore, its electrochemical properties make it a candidate for biosensors and diagnostic tools, which are pivotal in the era of personalized medicine.

From a commercial standpoint, the demand for high-purity intermediates like CAS No. 2229128-65-6 is rising, driven by the expansion of contract research organizations (CROs) and generic drug manufacturers. Quality control and regulatory compliance are critical considerations, as highlighted by frequent searches for "GMP synthesis of imidazole compounds". The compound’s stability under storage conditions and compatibility with scalable production methods are also key factors for industrial adoption.

In summary, 5-(2-phenoxyethyl)-1H-imidazol-2-amine (CAS No. 2229128-65-6) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its structural features and reactivity profile position it as a valuable asset in addressing contemporary scientific and industrial challenges. As research continues to uncover its potential, this compound is poised to play a pivotal role in innovations spanning drug discovery, sustainable chemistry, and advanced diagnostics.